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Compound of Interest

Compound Name: Bis(2,4-dichlorobenzoyl) peroxide

Cat. No.: B094600 Get Quote

An In-depth Technical Guide to Bis(2,4-dichlorobenzoyl) Peroxide: Chemical Properties and

Structure

For researchers, scientists, and professionals in drug development, a thorough understanding

of the chemical compounds utilized in synthesis and manufacturing is paramount. This

technical guide provides a comprehensive overview of the chemical properties and structure of

bis(2,4-dichlorobenzoyl) peroxide, a compound frequently employed as a polymerization

initiator and cross-linking agent.

Chemical Identity and Structure
Bis(2,4-dichlorobenzoyl) peroxide, also known as 2,4-dichlorobenzoyl peroxide or DCBP, is

an organic peroxide characterized by a peroxide linkage (-O-O-) connecting two 2,4-

dichlorobenzoyl groups. Its chemical structure is fundamental to its reactivity, particularly its

propensity to form free radicals upon thermal decomposition.

Synonyms: DCBP, Dibenzoylperoxide

IUPAC Name: (2,4-dichlorobenzoyl) 2,4-dichlorobenzenecarboperoxoate

CAS Number: 133-14-2

Chemical Formula: C₁₄H₆Cl₄O₄

SMILES: C1=CC(=C(C=C1Cl)Cl)C(=O)OOC(=O)C2=C(C=C(C=C2)Cl)Cl
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Physicochemical Properties
The physical and chemical properties of bis(2,4-dichlorobenzoyl) peroxide are summarized

in the table below. It is typically supplied as a white to yellowish viscous paste, often in a 50%

formulation with silicone oil or poly(dimethylsiloxane) to ensure safer handling.

Property Value

Molecular Weight 380.01 g/mol

Melting Point 55 °C (decomposes)

Boiling Point 495.27 °C (rough estimate)

Density 1.26 g/cm³

Vapor Pressure 0.009 Pa at 25 °C

Water Solubility 29.93 µg/L at 25 °C

LogP 6 at 20 °C

Appearance White to yellowish viscous paste

Reactivity and Thermal Decomposition
As a diacyl peroxide, bis(2,4-dichlorobenzoyl) peroxide is thermally unstable and can

decompose exothermically. It is sensitive to heat, shock, friction, and contamination, which can

lead to explosive decomposition. The self-accelerating decomposition temperature (SADT) is

60 °C, and violent reactions can occur if the bulk material is heated above this temperature.

During the hot curing process in silicone rubber production, bis(2,4-dichlorobenzoyl)
peroxide decomposes to generate free radicals that initiate cross-linking. This thermal

decomposition yields several products, including 2,4-dichlorobenzoic acid, 1,3-

dichlorobenzene, and specific polychlorinated biphenyl (PCB) congeners, namely PCB-47,

PCB-51, and PCB-68. The formation of these persistent and potentially toxic byproducts is a

significant consideration for industrial applications and occupational safety.
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Thermal Decomposition Pathway of Bis(2,4-dichlorobenzoyl) Peroxide.

Experimental Protocols
Synthesis of Bis(2,4-dichlorobenzoyl) Peroxide
A common method for synthesizing bis(2,4-dichlorobenzoyl) peroxide involves the reaction

of 2,4-dichlorobenzoyl chloride with a peroxide source, such as sodium peroxide or hydrogen

peroxide, in a biphasic system under alkaline conditions.

Detailed Methodology:

Preparation of the Aqueous Phase: An aqueous solution of sodium peroxide is prepared. To

this, a surfactant such as sodium lauryl sulfate is added to facilitate the reaction between the

two phases.

Preparation of the Organic Phase: 2,4-dichlorobenzoyl chloride is dissolved in an organic

solvent like chloroform to create a stable solution.

Reaction: The organic solution is added dropwise to the cooled and vigorously stirred

aqueous phase. The reaction temperature is maintained between 5-10 °C for approximately

2 hours.

Workup: After the reaction is complete, water is added, and the mixture is stirred. The layers

are then separated using a separatory funnel.
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Precipitation and Isolation: The organic layer is added to cold methanol to precipitate the

bis(2,4-dichlorobenzoyl) peroxide product.

Filtration and Drying: The precipitate is filtered and dried at a low temperature to yield the

final product as a powder.
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General Workflow for the Synthesis of Bis(2,4-dichlorobenzoyl) Peroxide.
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Analytical Methods
The characterization and quality control of bis(2,4-dichlorobenzoyl) peroxide and its

decomposition products involve various analytical techniques.

Purity and Assay: The purity of bis(2,4-dichlorobenzoyl) peroxide can be determined by

titrimetric methods to quantify the active oxygen content. High-performance liquid

chromatography (HPLC) is also a suitable method for assessing purity and identifying

impurities.

Decomposition Product Analysis: Human biomonitoring studies have utilized gas

chromatography/mass spectrometry (GC/MS) for the analysis of PCB congeners in plasma

and liquid chromatography/tandem mass spectrometry (LC/MS/MS) for the determination of

2,4-dichlorobenzoic acid and its metabolites in urine.

Applications in Research and Industry
The primary applications of bis(2,4-dichlorobenzoyl) peroxide stem from its ability to

generate free radicals upon decomposition.

Silicone Rubber Cross-linking: It is widely used as an initiator or cross-linking agent in the

production of silicone rubber. The peroxide-initiated cross-linking allows for the curing of

silicone elastomers at low temperatures and without the need for external pressure, making

it suitable for hot air or infrared curing methods.

Pharmaceutical Manufacturing: In the pharmaceutical industry, it serves as a catalyst for the

polymerization of specific monomers to create pharmaceutical-grade polymers.

Food Contact Materials: It is an authorized substance for use in the production of food

contact materials under FDA regulation 21 CFR 177.2600.

Safety and Handling
Bis(2,4-dichlorobenzoyl) peroxide is a hazardous substance that requires careful handling. It

is an oxidizing agent that can ignite combustible materials. Due to its explosive potential when

heated, it should be stored in a cool, dry, and well-ventilated area away from heat sources and

incompatible materials such as flammable substances and oxidizing agents. The pure
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compound is reported to be extremely shock-sensitive. For safety, it is often supplied as a

paste with a phlegmatizer like silicone oil. When heated to decomposition, it emits toxic fumes

of chlorinated compounds.

To cite this document: BenchChem. [Bis(2,4-dichlorobenzoyl) peroxide chemical properties
and structure]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b094600#bis-2-4-dichlorobenzoyl-peroxide-chemical-
properties-and-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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